Cas no 81319-58-6 (Hepta-O-acetyl-??-D-maltosyl-isothiocyanate)

• Product Name: Hepta-O-acetyl-??-D-maltosyl-isothiocyanate
• CAS No: 81319-58-6
• MF: C₂₇H₃₅NO₁₇S
• MW: 677.628308534622
• CID: 986632
• PubChem ID: 11050683
• Update Time: 2025-07-23

Hepta-O-acetyl-??-D-maltosyl-isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Hepta-O-acetyl-??-D-maltosyl-isothiocyanate
• 2,3,6-tri-O-acetyl-4-O-[2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl]-β-D-glucopyranosyl isothiocyanate
• HEPTA-O-ACETYL-Β-D-MALTOSYL-ISOTHIOCYANATE
• 2,3,6,2',3',4',6'-HEPTA-O-ACETYL-B-D-MALTOSYL ISOTHIOCYANATE
• 81319-58-6
• [(2R,3R,4S,5R,6R)-4,5-diacetyloxy-6-isothiocyanato-3-[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• W-203859

• Inchi： 1S/C27H35NO17S/c1-11(29)36-8-18-21(22(39-14(4)32)24(41-16(6)34)26(43-18)28-10-46)45-27-25(42-17(7)35)23(40-15(5)33)20(38-13(3)31)19(44-27)9-37-12(2)30/h18-27H,8-9H2,1-7H3/t18-,19-,20-,21-,22+,23+,24-,25-,26-,27-/m1/s1
• InChI Key： ZEDXOYGZGOUVME-DVCSACCXSA-N
• SMILES： S=C=N[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 677.16256982g/mol
• Monoisotopic Mass: 677.16256982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 46
• Rotatable Bond Count: 19
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 256Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 208-209 ºC
• Solubility: Almost insoluble (0.03 g/l) (25 º C),

Additional information on Hepta-O-acetyl-??-D-maltosyl-isothiocyanate

Hepta-O-acetyl-α-D-maltosyl-isothiocyanate (CAS No. 81319-58-6): A Comprehensive Overview

Hepta-O-acetyl-α-D-maltosyl-isothiocyanate (CAS No. 81319-58-6) is a specialized carbohydrate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various biochemical pathways and drug development applications. Its molecular structure, featuring a hepta-O-acetyl modification on an α-D-maltosyl backbone with an isothiocyanate functional group, makes it a versatile tool for synthetic chemistry and biological studies.

The α-D-maltosyl moiety in Hepta-O-acetyl-α-D-maltosyl-isothiocyanate contributes to its ability to interact with specific biological targets, particularly enzymes and receptors involved in glycosylation processes. The presence of the isothiocyanate group further enhances its reactivity, allowing for the formation of covalent bonds with nucleophiles such as amines and thiols. This reactivity has been exploited in various research settings to study protein-carbohydrate interactions and to develop novel glycosidase inhibitors.

In recent years, there has been a surge in research focused on the development of carbohydrate-based therapeutics due to their potential in modulating immune responses and targeting pathogens. Hepta-O-acetyl-α-D-maltosyl-isothiocyanate has been identified as a promising intermediate in the synthesis of such therapeutics. Its ability to undergo selective modifications and reactions makes it an invaluable building block for creating complex carbohydrate derivatives with tailored biological activities.

One of the most compelling applications of Hepta-O-acetyl-α-D-maltosyl-isothiocyanate is in the field of vaccine development. Carbohydrate antigens are critical components of many vaccines, particularly those designed to target bacterial infections. The compound's structural similarity to natural carbohydrate epitopes allows it to serve as a precursor for synthesizing synthetic vaccines that can elicit robust immune responses without the risks associated with live or attenuated pathogens.

The synthesis of Hepta-O-acetyl-α-D-maltosyl-isothiocyanate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The hepta-O-acetylation step is particularly crucial, as it determines the reactivity and stability of the final product. Advanced synthetic techniques, including protecting group strategies and catalytic methods, have been employed to optimize this process. These advancements have not only improved the efficiency of production but also opened up new possibilities for modifying the compound's structure for specific applications.

Recent studies have highlighted the potential of Hepta-O-acetyl-α-D-maltosyl-isothiocyanate in drug discovery efforts aimed at combating resistant infections. The compound's ability to inhibit glycosidases, which are enzymes essential for bacterial survival and pathogenicity, has been demonstrated in both in vitro and preclinical studies. These findings suggest that derivatives of this compound could be developed into novel antibiotics or antiviral agents that target carbohydrate-processing pathways.

The role of Hepta-O-acetyl-α-D-maltosyl-isothiocyanate in understanding cellular processes has also been extensively explored. Its interactions with glycoproteins and glycolipids have provided insights into the mechanisms underlying cell signaling and recognition. These studies have implications not only for basic biological research but also for developing therapeutic strategies targeting diseases such as cancer and inflammation.

The future prospects for Hepta-O-acetyl-α-D-maltosyl-isothiocyanate are promising, with ongoing research focusing on expanding its applications in pharmaceuticals and biotechnology. Innovations in synthetic chemistry are expected to further enhance its accessibility and utility, enabling researchers to explore new avenues for drug development and biochemical investigation. As our understanding of carbohydrate biology continues to grow, compounds like Hepta-O-acetyl-α-D-maltosyl-isothiocyanate will undoubtedly play a central role in advancing medical science.